2-((7-acetyl-4-oxo-3-(p-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C28H28N4O3S2/c1-16-5-7-21(8-6-16)32-27(35)25-22-9-10-31(19(4)33)14-23(22)37-26(25)30-28(32)36-15-24(34)29-20-12-17(2)11-18(3)13-20/h5-8,11-13H,9-10,14-15H2,1-4H3,(H,29,34)
• InChI Key: CVSAAEHDRANIAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC(=CC(=C4)C)C)SC5=C3CCN(C5)C(=O)C
• Molecular Formula: C28H28N4O3S2
• Molecular Weight: 532.7 g/mol

Description

2-((7-acetyl-4-oxo-3-(p-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H28N4O3S2 and its molecular weight is 532.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The compound is associated with the synthesis of thieno[2,3-d]pyrimidines, a class of heterocyclic compounds. These syntheses often involve reactions of amino-thiophene carboxamide derivatives with iso(and isothio)cyanates under specific conditions, such as microwave irradiation, to yield thieno[2,3-d]pyrimidine derivatives with diverse functional groups. Such reactions underline the compound's utility as a versatile precursor in heterocyclic chemistry, contributing to the development of novel chemical entities with potential biological activities (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).

Structural and Molecular Characterization

Crystallographic studies play a crucial role in understanding the molecular structure and conformation of thieno[2,3-d]pyrimidine derivatives. These analyses provide insights into the compound's stereochemistry and molecular interactions, which are essential for elucidating its chemical behavior and potential reactivity patterns. Structural elucidation of related compounds through X-ray crystallography has revealed intricate details about their conformation, aiding in the design of derivatives with optimized properties (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Antimicrobial and Biological Activities

Research into thieno[2,3-d]pyrimidine derivatives has also explored their potential biological activities, including antimicrobial effects. These studies aim to develop new compounds that could serve as effective antimicrobial agents. Synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, for instance, has been guided by the pursuit of antimicrobial efficacy, highlighting the relevance of this chemical framework in developing new therapeutic agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).